Cas no 2528-00-9 (Ethyl 5-(Chloromethyl)furan-2-carboxylate)

• Product Name: Ethyl 5-(Chloromethyl)furan-2-carboxylate
• CAS No: 2528-00-9
• MF: C₈H₉ClO₃
• MW: 188.608261823654
• MDL: MFCD00173837
• CID: 278374
• PubChem ID: 24867162
• Update Time: 2025-07-22

Ethyl 5-(Chloromethyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)furan-2-carboxylate
• Ethyl 5-Chloromethyl-2-furancarboxylate
• 2-Furancarboxylic acid,5-(chloromethyl)-, ethyl ester
• 5-CHLOROMETHYL-2-FURANCARBOXYLIC ACID ETHYL ESTER
• Ethyl 5-(chloromethyl)-2-furancarboxylate
• Ethyl 5-(Chloromethyl)-2-furoate
• 5-(Chloromethyl)-2-Furancarboxylic Acid Ethyl Ester
• 5-(ethoxycarbonyl)-2-(chloromethyl)furan
• 5-chloromethylfuran-2-carboxylic acid ethyl ester
• 5-ethoxycarbonylfurfuryl chloride
• Ethyl 5-chloromethyl-2-furoate
• NSC 97518
• 2-Furancarboxylic acid, 5-(chloromethyl)-, ethyl ester
• NSC97518
• ethyl 2-chloromethyl-5-furoate
• JBACYJRMCXLIQU-UHFFFAOYSA
• J-640027
• ethyl 5-chloromethyl-furan-2-carboxylate
• ethyl 5-chloromethylfuran-2-carboxylate
• EN300-49291
• AKOS002663472
• A817757
• DS-16243
• GEO-01329
• DTXSID90294638
• Ethyl 5-nitro-benzofuran-2-carboxylate
• SY027080
• J-800029
• FT-0620322
• ethyl 5-(chloromethyl)-2-furan carboxylate
• 5-(chloro-methyl)-furan-2-carboxylic acid ethyl ester
• W-200259
• JBACYJRMCXLIQU-UHFFFAOYSA-N
• CS-W005896
• SB61781
• NSC-97518
• AC-22973
• MFCD00173837
• SCHEMBL852957
• BB 0241616
• 5-chloromethyl-furan-2-carboxylic acid ethyl ester
• 2528-00-9
• ethyl 5-(chloromethyl)-2-furan-carboxylate
• Ethyl 5-(chloromethyl)-2-furancarboxylate, 95%
• DB-046660
• Ethyl 5-(Chloromethyl)furan-2-carboxylate

• MDL： MFCD00173837
• Inchi： 1S/C8H9ClO3/c1-2-11-8(10)7-4-3-6(5-9)12-7/h3-4H,2,5H2,1H3
• InChI Key： JBACYJRMCXLIQU-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(=O)OCC)O1

Computed Properties

• Exact Mass: 188.02400
• Monoisotopic Mass: 188.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.225 g/mL at 25 °C(lit.)
• Boiling Point: 115 °C/0.015 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.511(lit.)
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 39.44000
• LogP: 2.19510
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 5-(Chloromethyl)furan-2-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38
• Safety Instruction： S37
• Hazardous Material Identification：
• Safety Term：S37
• Risk Phrases：R38
• Storage Condition：Inert atmosphere,2-8°C(BD10504)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Ethyl 5-(Chloromethyl)furan-2-carboxylate

Ethyl 5-(Chloromethyl)furan-2-carboxylate (CAS No. 2528-00-9): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

Ethyl 5-(Chloromethyl)furan-2-carboxylate (CAS No. 2528-00-9) is a versatile and highly reactive organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Its unique structural features, comprising a furan ring substituted with a chloromethyl group and an ester functionality, make it a valuable intermediate for the synthesis of various pharmacologically active molecules. This compound has found extensive applications in the development of novel therapeutic agents, particularly those targeting neurological disorders, infectious diseases, and cancer.

The Ethyl 5-(Chloromethyl)furan-2-carboxylate molecule exhibits remarkable reactivity due to the presence of both the chloromethyl and ester groups. The chloromethyl moiety is particularly noteworthy for its ability to participate in nucleophilic addition reactions, allowing for the facile introduction of various functional groups into the molecule. This property has been exploited in synthetic chemistry to construct complex scaffolds with high precision and efficiency.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). Ethyl 5-(Chloromethyl)furan-2-carboxylate has emerged as a crucial building block in this endeavor. Its ability to undergo selective modifications at the chloromethyl position enables the creation of high-affinity binders that disrupt aberrant PPIs involved in diseases such as Alzheimer's and cancer. For instance, studies have demonstrated its utility in generating peptidomimetics that mimic peptide substrates and inhibit key enzymes implicated in disease pathogenesis.

The ester functionality of Ethyl 5-(Chloromethyl)furan-2-carboxylate also contributes to its versatility, as it can be hydrolyzed to yield the corresponding carboxylic acid or converted into other derivatives such as amides or ureas. These transformations have been leveraged in the synthesis of bioactive molecules with diverse pharmacological profiles. Notably, researchers have utilized this compound to develop novel antibiotics by incorporating it into structures that exhibit enhanced binding affinity for bacterial enzymes essential for survival.

The growing interest in natural product-inspired drug discovery has further highlighted the importance of Ethyl 5-(Chloromethyl)furan-2-carboxylate. Its furan core is a common motif found in many bioactive natural products, making it an ideal candidate for generating analogs with improved pharmacokinetic properties. Recent advances in computational chemistry have enabled the rapid screening of large libraries derived from this compound, facilitating the identification of lead compounds with promising therapeutic potential.

In addition to its role in drug development, Ethyl 5-(Chloromethyl)furan-2-carboxylate has been explored as a tool compound in chemical biology research. Its reactivity allows for the selective labeling of biological targets, providing insights into their structure-function relationships. For example, researchers have employed this compound to probe the activity of enzymes involved in signal transduction pathways, contributing to a deeper understanding of cellular processes and disease mechanisms.

The synthesis of Ethyl 5-(Chloromethyl)furan-2-carboxylate itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies have enabled its preparation with high yields and purity, making it readily available for industrial applications. The optimization of synthetic routes has also minimized waste generation, aligning with the principles of green chemistry—a critical consideration in pharmaceutical manufacturing.

The future prospects for Ethyl 5-(Chloromethyl)furan-2-carboxylate are vast and exciting. As our understanding of disease mechanisms continues to evolve, so too will the demand for innovative molecular tools like this one. Its adaptability and reactivity ensure that it will remain at the forefront of chemical biology and medicinal chemistry research for years to come.